Cas no 2034529-52-5 (1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 2034529-52-5
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 6256974
• PubChem ID: 92074619
• Update Time: 2025-05-19

1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS026688572
• 1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• 1-methyl-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]-2-oxopyridine-3-carboxamide
• F6454-2126
• 1-methyl-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}-2-oxo-1,2-dihydropyridine-3-carboxamide
• 2034529-52-5

• Inchi： 1S/C19H24N4O2/c1-14-12-16(5-8-20-14)23-10-6-15(7-11-23)13-21-18(24)17-4-3-9-22(2)19(17)25/h3-5,8-9,12,15H,6-7,10-11,13H2,1-2H3,(H,21,24)
• InChI Key： IQAIUBPYJZGPIV-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN(C)C1=O)NCC1CCN(C2C=CN=C(C)C=2)CC1

Computed Properties

• Exact Mass: 340.18992602g/mol
• Monoisotopic Mass: 340.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų

Additional information on 1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to 1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-2-oxo-1,2-dihydropyridine-3-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034529-52-5, identified as 1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its piperidine and pyridine moieties, has garnered significant attention due to its potential pharmacological applications. The molecular framework of this compound is not merely a curiosity but a testament to the ingenuity of medicinal chemists in designing molecules with tailored biological activities.

At the heart of this compound's structure lies a dihydropyridine core, a scaffold that has been extensively explored in the development of cardiovascular drugs. The dihydropyridine ring is renowned for its ability to interact selectively with calcium channels, making it a cornerstone in the treatment of hypertension and angina pectoris. The modification of this core with various substituents has led to a plethora of derivatives with enhanced or altered pharmacokinetic profiles. In the case of 1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, the introduction of a methyl group at the 1-position and a complex piperidine-pyridine hybrid at the nitrogen atom introduces unique properties that distinguish it from its parent compounds.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to rationally design compounds like this one. The use of molecular docking and quantitative structure-activity relationship (QSAR) studies has been instrumental in understanding how structural modifications influence biological activity. The presence of the 2-methylpyridin-4-yl moiety in particular is noteworthy, as it can modulate binding affinity and selectivity by engaging in specific hydrogen bonding interactions or hydrophobic effects. This level of precision is crucial in drug discovery, where even minor changes in molecular structure can lead to significant differences in therapeutic efficacy.

The pharmacological potential of 1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has been explored in several preclinical studies. These investigations have focused on its interaction with various biological targets, including enzymes and receptors relevant to neurological disorders. The compound's ability to cross the blood-brain barrier is particularly intriguing, as it opens up possibilities for treating central nervous system (CNS) conditions. Preliminary data suggest that it may exhibit properties similar to those of existing CNS-active drugs, but with improved metabolic stability or reduced side effects.

In addition to its pharmacological applications, this compound serves as a valuable tool for mechanistic studies. The complex architecture allows researchers to dissect the contributions of individual structural elements to overall activity. For instance, the role of the piperidine ring in modulating solubility and bioavailability can be systematically evaluated. Such insights are critical for optimizing drug candidates and improving their translational potential. Furthermore, the compound's synthesis provides an opportunity to develop novel synthetic methodologies that could be applied to other biologically active molecules.

The development of novel drug candidates is an iterative process that relies heavily on interdisciplinary collaboration. Chemists work hand-in-hand with biologists and pharmacologists to design, synthesize, and test new molecules. The case of 1-methyl-N-((1-(2-methylpyridin-4-y)piperidin-y maryl)-2-okso-l , 2-dihidropiridin - 3 -karboksimid) exemplifies this synergy. By leveraging cutting-edge technologies such as high-throughput screening and CRISPR-based genetic assays, researchers can rapidly assess the biological activity of new compounds. This accelerates the discovery pipeline and brings promising drugs closer to clinical validation.

The future prospects for this compound are promising. Ongoing research aims to elucidate its mechanism of action in greater detail and explore its potential in treating a range of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits. As our understanding of disease biology evolves, so too will our ability to design molecules that precisely target pathological processes.

In conclusion,1-methyl-N-( ( 1 - ( 2 - methylpiridin - 4 - yl ) piperidin - 4 - yl ) methyl ) - 2 - okso - l , 2 - dihidropiridin - 3 - karboksimid) stands as a remarkable example of how structural complexity can be harnessed to develop innovative therapeutic agents. Its unique properties make it a compelling candidate for further exploration in chemical biology and drug discovery. As research progresses, we can expect this compound and its derivatives to play an increasingly important role in addressing unmet medical needs.